Cas no 92037-77-9 (2,3,6,7-Tetramethyloct-4-yne-3,6-diol)

• Product Name: 2,3,6,7-Tetramethyloct-4-yne-3,6-diol
• CAS No: 92037-77-9
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 997751
• PubChem ID: 225152
• Update Time: 2025-04-20

2,3,6,7-Tetramethyloct-4-yne-3,6-diol Chemical and Physical Properties

Names and Identifiers

• 2,3,6,7-tetramethyloct-4-yne-3,6-diol
• NSC-14261
• 92037-77-9
• SCHEMBL394228
• NSC14261
• DTXSID60279831
• CTTGTRXRTUKVEB-UHFFFAOYSA-N
• 2,3,6,7-Tetramethyloct-4-yne-3,6-diol

• Inchi： 1S/C12H22O2/c1-9(2)11(5,13)7-8-12(6,14)10(3)4/h9-10,13-14H,1-6H3
• InChI Key： CTTGTRXRTUKVEB-UHFFFAOYSA-N
• SMILES： OC(C#CC(C)(C(C)C)O)(C)C(C)C

Computed Properties

• Exact Mass: 198.162
• Monoisotopic Mass: 198.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.963
• Boiling Point: 237.9°C at 760 mmHg
• Flash Point: 94.4°C
• Refractive Index: 1.481
• PSA: 40.46000
• LogP: 1.80380